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Compound Focus: Cyclapolin 9

CAS No.: 328968-36-1; 40533-25-3

Cat. No.: S3225411

Get Quote

Chemical Profile & Stock Preparation

Cyclapolin 9 is a potent, selective, and ATP-competitive inhibitor of polo-like kinase 1 (PLK1), with a half-

maximal inhibitory concentration (IC50) of 500 nM. It has shown no significant activity against other

kinases, indicating high selectivity [1] [2].

Basic Chemical & Storage Information

Property Detail

CAS Number 40533-25-3 [1] [2]

Molecular Formula C₉H₄F₃N₃O₄S [1] [2]

Molecular Weight 307.21 g/mol [1] [2]

Purity >98% (HPLC) [2]

Solid Form Storage -20°C [1] [2]

Solubility in DMSO 20 mg/mL (65.10 mM) [2] or 5 mg/mL (16.28 mM) [1]
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Stock Solution Preparation & Storage

Parameter Specification

Recommended Solvent Anhydrous DMSO [1] [2]

Common Stock Concentration 10-20 mM [2]

Solubilization Aid Ultrasonic and warming to 60°C [1]

Aliquot Recommendation Single-use aliquots to minimize freeze-thaw cycles [3]

Short-term Storage (in solvent) -20°C for 1 month [1]

Long-term Storage (in solvent) -80°C for 6 months [1]

Experimental Protocols

Stock Solution Preparation Protocol

Equipment and Reagents: Cyclapolin 9 powder, anhydrous DMSO, analytical balance, ultrasonic
bath, volumetric flask or vial, and micropipettes.

Calculation: Calculate the mass of Cyclapolin 9 needed for your desired concentration and volume.
For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM × 307.21 g/mol × 1 mL

= 3.07 mg.
Weighing: Accurately weigh the calculated amount of compound.

Dissolution: Transfer the powder to a vial. Add the required volume of anhydrous DMSO. To fully
dissolve the compound, warm the solution in a sonicating water bath at 60°C [1].

Aliquoting: Once a clear solution is obtained, immediately aliquot into smaller, single-use vials.
Storage: Seal the vials tightly and store at -20°C for short-term use (1 month) or -80°C for long-
term storage (6 months) [1].

Key Biological Application: Inhibition of Prostate Smooth Muscle
Contraction
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This protocol is adapted from a peer-reviewed study demonstrating the biological activity of Cyclapolin 9

[4].

1. Tissue Preparation: Obtain human prostate tissues from surgical procedures (e.g., radical
prostatectomy). Prepare strips of prostate tissue.

2. Organ Bath Setup: Mount the tissue strips in organ baths containing oxygenated physiological
buffer solution. Connect the tissues to force transducers to measure isometric contractions.

3. Contraction Induction: Induce smooth muscle contractions using:
Electric Field Stimulation (EFS)
α1-adrenoceptor agonists (e.g., methoxamine, phenylephrine, noradrenaline) [4].

4. Drug Application & Data Collection:

Record baseline contractions.
Apply Cyclapolin 9 at 3 µM to the organ bath.

After a suitable incubation period, re-apply the stimulants and record the resulting contractions.
Compare the contraction amplitude before and after inhibitor application.

5. Data Analysis: The study found that Cyclapolin 9 (3 µM) significantly reduced EFS-induced and
α1-adrenergic agonist-induced contractions, but did not affect contractions induced by endothelin-1 or

U46619 [4].

Workflow and Mechanism of Action

The experimental workflow for preparing the stock solution and applying it in the organ bath assay can be

visualized as follows:
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Start Protocol

Weigh Cyclapolin 9 powder

Dissolve in DMSO
with sonication at 60°C

Aliquot into single-use vials

Store at -20°C or -80°C

Thaw aliquot for use

Apply to tissue in organ bath
(Final conc. 3 µM)

Measure inhibition
of muscle contraction

Click to download full resolution via product page

The biological effect of Cyclapolin 9 observed in the prostate smooth muscle assay is primarily mediated

through its inhibition of PLK1. The following diagram illustrates this signaling pathway and the

experimental logic:
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Stimulus (EFS or α1-agonist)

PLK1 Activity

Prostate Smooth Muscle Contraction

Cyclapolin 9 Application

 Inhibits

Outcome: Reduced Contraction
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Critical Notes for Researchers

Solubility Variance: Note the differing solubility values reported (20 mg/mL vs. 5 mg/mL). It is
prudent to first aim for the lower concentration to ensure full dissolution [1] [2].

Stability is Key: While one study suggests most compounds in DMSO are stable for over 15 weeks
at accelerated conditions, the presence of water is a more critical factor for compound
degradation than oxygen [3]. Always use anhydrous DMSO and protect stocks from atmospheric
moisture.

Freeze-Thaw Cycles: Multiple freeze-thaw cycles (up to 11) with proper thawing methods (agitation
or repeated aspiration) did not cause significant compound loss in a model study [3]. Nonetheless,

aliquoting is a best practice.
Research Use Only: Cyclapolin 9 is for research purposes only and is not approved for human use

[2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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